Cas no 2029041-25-4 (4-(pyridin-2-yl)benzene-1-sulfonamide)
4-(pyridin-2-yl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(pyridin-2-yl)benzene-1-sulfonamide
- SCHEMBL8803751
- 2029041-25-4
- EN300-1452985
-
- Inchi: 1S/C11H10N2O2S/c12-16(14,15)10-6-4-9(5-7-10)11-3-1-2-8-13-11/h1-8H,(H2,12,14,15)
- InChI Key: CBJKRRNSLJGGRG-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C2C=CC=CN=2)=CC=1)(N)(=O)=O
Computed Properties
- Exact Mass: 234.04629874g/mol
- Monoisotopic Mass: 234.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 81.4Ų
4-(pyridin-2-yl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1452985-0.05g |
4-(pyridin-2-yl)benzene-1-sulfonamide |
2029041-25-4 | 0.05g |
$719.0 | 2023-06-06 | ||
| Enamine | EN300-1452985-0.1g |
4-(pyridin-2-yl)benzene-1-sulfonamide |
2029041-25-4 | 0.1g |
$755.0 | 2023-06-06 | ||
| Enamine | EN300-1452985-0.25g |
4-(pyridin-2-yl)benzene-1-sulfonamide |
2029041-25-4 | 0.25g |
$789.0 | 2023-06-06 | ||
| Enamine | EN300-1452985-0.5g |
4-(pyridin-2-yl)benzene-1-sulfonamide |
2029041-25-4 | 0.5g |
$823.0 | 2023-06-06 | ||
| Enamine | EN300-1452985-1.0g |
4-(pyridin-2-yl)benzene-1-sulfonamide |
2029041-25-4 | 1g |
$857.0 | 2023-06-06 | ||
| Enamine | EN300-1452985-2.5g |
4-(pyridin-2-yl)benzene-1-sulfonamide |
2029041-25-4 | 2.5g |
$1680.0 | 2023-06-06 | ||
| Enamine | EN300-1452985-5.0g |
4-(pyridin-2-yl)benzene-1-sulfonamide |
2029041-25-4 | 5g |
$2485.0 | 2023-06-06 | ||
| Enamine | EN300-1452985-10.0g |
4-(pyridin-2-yl)benzene-1-sulfonamide |
2029041-25-4 | 10g |
$3683.0 | 2023-06-06 | ||
| Enamine | EN300-1452985-50mg |
4-(pyridin-2-yl)benzene-1-sulfonamide |
2029041-25-4 | 50mg |
$647.0 | 2023-09-29 | ||
| Enamine | EN300-1452985-100mg |
4-(pyridin-2-yl)benzene-1-sulfonamide |
2029041-25-4 | 100mg |
$678.0 | 2023-09-29 |
4-(pyridin-2-yl)benzene-1-sulfonamide Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 4-(pyridin-2-yl)benzene-1-sulfonamide
Introduction to 4-(pyridin-2-yl)benzene-1-sulfonamide (CAS No. 2029041-25-4)
4-(pyridin-2-yl)benzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 2029041-25-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural framework of 4-(pyridin-2-yl)benzene-1-sulfonamide consists of a benzene ring substituted with a pyridine moiety at the 2-position and a sulfonamide group at the 1-position, making it a promising candidate for further investigation in drug discovery and development.
The sulfonamide functional group is particularly noteworthy due to its ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects on various metabolic pathways. In recent years, sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the pyridine ring in 4-(pyridin-2-yl)benzene-1-sulfonamide introduces additional pharmacophoric features that can enhance its binding affinity and selectivity towards specific biological targets.
One of the most compelling aspects of 4-(pyridin-2-yl)benzene-1-sulfonamide is its potential application in the development of novel therapeutic agents. The combination of the benzene and pyridine moieties provides a versatile scaffold that can be modified to optimize pharmacokinetic and pharmacodynamic properties. This compound has been explored in several preclinical studies, where it demonstrated promising activity against various disease models.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-(pyridin-2-yl)benzene-1-sulfonamide with high precision. These studies have revealed that the compound can effectively interact with key protein targets involved in cancer progression and inflammation. The sulfonamide group serves as a critical anchor point for binding, while the pyridine moiety enhances solubility and metabolic stability.
The synthesis of 4-(pyridin-2-yl)benzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation, condensation, and functional group transformations. The synthetic route must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation. Modern synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have been employed to streamline the production process.
In terms of biological activity, preliminary studies have shown that 4-(pyridin-2-yl)benzene-1-sulfonamide exhibits inhibitory effects on certain enzymes implicated in cancer cell proliferation. The pyridine ring has been identified as a key pharmacophore responsible for these interactions, suggesting that further derivatization could lead to more potent derivatives. Additionally, the sulfonamide group contributes to the compound's ability to modulate cellular signaling pathways associated with tumor growth.
The pharmacokinetic profile of 4-(pyridin-2-yl)benzene-1-sulfonamide is another area of interest. Studies have indicated that this compound possesses favorable solubility characteristics, which are crucial for oral bioavailability. Furthermore, its metabolic stability suggests that it could exhibit a prolonged half-life in vivo, allowing for once-daily dosing regimens. These properties make it an attractive candidate for further development into a clinical candidate.
One notable application of 4-(pyridin-2-yl)benzene-1-sulfonamide is in the context of inflammation research. Sulfonamides have long been recognized for their anti-inflammatory properties, and recent evidence suggests that derivatives of this class can modulate inflammatory cytokine production. The pyridine moiety may enhance these effects by interacting with specific receptors or ion channels involved in inflammatory responses.
Future directions for research on 4-(pyridin-2-yl)benzene-1-sulfonamide include exploring its potential in combination therapies with other anti-cancer or anti-inflammatory agents. Preclinical data suggest that its mechanism of action may complement existing treatments, leading to synergistic effects that improve patient outcomes. Additionally, investigating its efficacy in animal models will provide valuable insights into its therapeutic potential before human trials are initiated.
The development of 4-(pyridin-2-yl)benzene-1-sulfonamide exemplifies the importance of interdisciplinary collaboration between synthetic chemists, biochemists, and pharmacologists. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery process and bring new treatments to market more efficiently.
In conclusion,4-(pyridin-2-yibenzene)-1-sulfonamide (CAS No. 2029041 25 4) represents a significant advancement in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it a versatile scaffold for drug development,and ongoing research continues to uncover its full potential as a therapeutic agent.
2029041-25-4 (4-(pyridin-2-yl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)